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Compound of Interest

Compound Name: Reactive red 180

Cat. No.: B12380738 Get Quote

Introduction

Reactive Red 180 is a single azo, water-soluble anionic dye widely utilized in the textile

industry for dyeing cellulosic fibers such as cotton, linen, and viscose.[1][2][3] Its popularity

stems from the formation of a strong, permanent covalent bond with the hydroxyl groups of

cellulose fibers under alkaline conditions.[4][5] This bond results in excellent wet fastness

properties.[6] Reactive Red 180 is classified as a "hot brand" reactive dye, indicating that it

requires higher temperatures for optimal fixation.[5][7][8] It is suitable for various dyeing

techniques, including exhaust, pad-batch, and printing methods.[2]

Principle of Reactive Dyeing on Cotton

The dyeing process for cotton with reactive dyes occurs in three main stages:

Exhaustion: In a neutral aqueous solution, the dye molecules are adsorbed onto the surface

of the cotton fibers. This process is facilitated by the addition of an electrolyte, such as

Glauber's salt (sodium sulfate) or common salt (sodium chloride).[6][9] Cotton fibers have a

negative surface charge in water, which repels the anionic dye molecules. The salt

neutralizes this charge, reducing the repulsion and allowing the dye to move closer to the

fiber.[4][6]

Fixation: The pH of the dyebath is raised by adding an alkali, most commonly soda ash

(sodium carbonate).[4][6] The alkaline conditions activate the hydroxyl groups of the

cellulose in the cotton fiber, enabling them to nucleophilically attack the reactive group of the
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dye molecule. This forms a stable, covalent ether linkage between the dye and the fiber.[5]

[10]

Wash-off: After fixation, a significant portion of the dye remains unfixed on the fiber or has

reacted with water (hydrolysis). A thorough washing and soaping process is crucial to

remove this hydrolyzed and unfixed dye.[5][11] This step ensures high color fastness and

prevents bleeding of the color in subsequent washes.[11]

Key Auxiliaries and Their Functions

A successful dyeing process relies on the precise use of several chemical auxiliaries. Their

roles are summarized in the table below.
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Auxiliary Agent Chemical Name(s) Function
Typical
Concentration

Electrolyte

Sodium Sulfate

(Glauber's Salt) or

Sodium Chloride

(Common Salt)

Promotes the

exhaustion of the dye

from the liquor onto

the fiber by

neutralizing the

negative surface

charge of cotton.[6]

[12]

20 - 100 g/L (Varies

with shade depth)[9]

Fixing Agent (Alkali)
Sodium Carbonate

(Soda Ash)

Raises the dyebath

pH (to 10.5-11.5) to

catalyze the covalent

reaction between the

dye and the cellulose

fiber.[4][5]

5 - 20 g/L (Varies with

shade depth)[8][13]

Sequestering Agent
EDTA, Sodium

Hexametaphosphate

Chelates heavy metal

ions (e.g., Ca²⁺, Mg²⁺,

Fe³⁺) in hard water,

preventing them from

interfering with the

dye and causing

shade variations or

dullness.[11][14]

0.5 - 2 g/L

Wetting Agent
Non-ionic or Anionic

Surfactants

Reduces the surface

tension of the dye

liquor, ensuring rapid

and uniform wetting of

the cotton material.

[14]

0.5 - 1 g/L
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Levelling Agent Anionic Surfactants

Promotes uniform and

even distribution of

the dye on the fabric,

preventing patchiness.

[11][14]

0.5 - 2 g/L

Anti-creasing Agent

Lubricating agents

(e.g., Polyethylene

Glycol)

Minimizes the

formation of creases

and abrasion marks

on the fabric during

the exhaust dyeing

process, especially for

delicate materials.[11]

[15]

1 - 2 g/L

Soaping Agent
Anionic Detergent /

Surfactant

Removes unfixed and

hydrolyzed dye from

the fabric surface

during the post-dyeing

wash-off, improving

wet fastness

properties.[11][14]

1 - 2 g/L

Experimental Protocols
Two primary methods for applying Reactive Red 180 to cotton are the exhaust dyeing method

and the cold pad-batch method.

Protocol 1: Exhaust Dyeing Method (Laboratory Scale)
This method is a batch process suitable for dyeing yarn or fabric pieces in a laboratory dyeing

machine or beaker. The recipe is adjusted based on the desired depth of shade.

Materials and Equipment:

Scoured and bleached 100% cotton fabric

Reactive Red 180 dye powder
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Glauber's salt (Na₂SO₄)

Soda ash (Na₂CO₃)

Acetic acid (for pH adjustment)

Soaping agent

Laboratory-grade water

Beaker dyeing machine or water bath with stirrer

pH meter, thermometer, weighing balance

Glassware (beakers, graduated cylinders)

Recipe Parameters:

The quantities of dye, salt, and alkali are calculated based on the weight of the fabric (o.w.f)

and the volume of the dye liquor.

Parameter Pale Shades Medium Shades Dark Shades

Reactive Red 180 (%

o.w.f.)
0.5% 2.0% 4.0%

Glauber's Salt (g/L) 40 60 80

Soda Ash (g/L) 10 15 20

Liquor Ratio (M:L) 1:20 1:15 1:10

Dyeing Temperature 80-85°C[8] 80-85°C[8] 80-85°C[8]

Fixation Time 45 min 60 min 75 min

Procedure:

Pre-treatment: Ensure the cotton fabric is well-scoured and bleached to remove impurities

and achieve uniform absorbency. Weigh the dry fabric.
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Dye Bath Preparation:

Calculate the required volume of water based on the fabric weight and the desired liquor

ratio.

Set the dyebath with the calculated volume of water and add a sequestering agent (e.g., 1

g/L) and an anti-creasing agent (e.g., 1 g/L).

Adjust the initial pH of the bath to 6.0-7.0 using a small amount of acetic acid.[8]

Heat the bath to 40°C.

Dyeing - Exhaustion Phase:

Separately dissolve the pre-calculated amount of Reactive Red 180 dye in a small

amount of warm water and add it to the dyebath.

Immerse the cotton fabric in the dyebath and run for 10 minutes to ensure even wetting.

Gradually raise the temperature to the target dyeing temperature (e.g., 80°C) over 30

minutes.[8]

During the temperature rise, add the pre-calculated amount of Glauber's salt in three equal

portions at 10-minute intervals.[8]

Once the target temperature is reached, continue running the machine for another 30

minutes to allow for dye exhaustion.

Dyeing - Fixation Phase:

Separately dissolve the pre-calculated amount of soda ash in hot water and cool it down.

Add the soda ash solution to the dyebath slowly over 10-15 minutes to avoid unlevel

dyeing.[6]

Continue the dyeing process at 80-85°C for the specified fixation time (45-75 minutes).[8]

Post-treatment (Wash-off):
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Drain the dyebath.

Rinse the fabric with cold water for 10 minutes.

Perform a hot rinse at 70°C for 10 minutes.

Treat the fabric in a fresh bath with a soaping agent (e.g., 2 g/L) at 95°C for 15 minutes to

remove all unfixed dye.[5]

Rinse again with hot water, followed by cold water, until the rinse water is clear.

Drying: Squeeze the excess water from the fabric and air-dry or oven-dry at a moderate

temperature.

Protocol 2: Cold Pad-Batch (CPB) Method
This semi-continuous method is highly efficient, saving water, energy, and chemicals, as it

operates at ambient temperature and eliminates the need for salt.[16][17]

Materials and Equipment:

Scoured and bleached 100% cotton fabric

Reactive Red 180 dye

Soda Ash (Sodium Carbonate) or a mixed alkali system

Wetting agent

Urea (optional, to improve dye solubility and prevent drying)

Laboratory padding mangle

Plastic film for batching

Apparatus for wash-off

Recipe Parameters:
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Parameter Typical Value

Reactive Red 180 10 - 40 g/L

Soda Ash 15 - 25 g/L

Wetting Agent 1 - 2 g/L

Urea 40 - 50 g/L[18]

Padding Temperature 20 - 30°C[18]

Wet Pick-up 70 - 80%

Batching Time 12 - 24 hours

Procedure:

Pad Liquor Preparation:

Prepare the dye solution by dissolving Reactive Red 180, urea, and the wetting agent in

about two-thirds of the required water volume.

In a separate container, prepare the alkali solution by dissolving soda ash in the remaining

one-third of the water.

Just before padding, mix the dye solution and the alkali solution. This is done immediately

before use to prevent premature dye hydrolysis.[18]

Padding:

Feed the ready-for-dyeing (RFD) cotton fabric through the trough of the padding mangle

containing the prepared pad liquor.

Pass the fabric through the nips of the mangle, ensuring a uniform wet pick-up of 70-80%.

Batching:

Immediately after padding, roll the fabric onto a batching roller.
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Wrap the entire roll securely in a plastic film to prevent evaporation of water and

absorption of atmospheric carbon dioxide, which would lower the pH.[18]

Store the batch and allow it to rotate slowly at ambient temperature (25-30°C) for 12-24

hours to allow for dye fixation.[17]

Wash-off:

After the batching period, unroll the fabric and subject it to a thorough wash-off procedure

similar to the one described in the exhaust method (cold rinse, hot rinse, soaping at the

boil, and final rinses) to remove unfixed dye.

Drying: Dry the washed fabric.

Visualized Workflow
The following diagram illustrates the general workflow for the exhaustion dyeing of cotton with

Reactive Red 180.
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Preparation

Exhaust Dyeing Process

Post-Treatment

1. Fabric Pre-treatment
(Scouring & Bleaching)

2. Weigh Dry Fabric

3. Prepare Dye & 
Auxiliary Solutions

4. Set Dyebath
(Water, Auxiliaries, pH 6-7)

5. Immerse Fabric
(Run 10 min)

6. Add Dye Solution

7. Heat to 80°C
& Add Salt

8. Exhaustion
(Hold for 30 min)

9. Add Soda Ash
Solution

10. Fixation
(Hold for 45-75 min)

11. Drain Dyebath

12. Cold & Hot Rinse

13. Soaping at 95°C

14. Final Rinsing

15. Squeeze & Dry

Final Dyed Fabric

Click to download full resolution via product page

Caption: Workflow for Exhaustion Dyeing of Cotton.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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